2-(2,4,6-Trimethylphenyl)propan-2-ol

• CAS No.: 59660-68-3
• Molecular Formula: C12H18O
• Molecular Weight: 178.27 g/mol
• IUPAC Name: 2-(2,4,6-trimethylphenyl)propan-2-ol
• InChI: InChI=1S/C12H18O/c1-8-6-9(2)11(10(3)7-8)12(4,5)13/h6-7,13H,1-5H3
• InChI Key: JFDXATFYWOLYQQ-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C(=C1)C)C(C)(C)O)C

Description

2-(2,4,6-Trimethylphenyl)propan-2-ol is a useful research compound. Its molecular formula is C12H18O and its molecular weight is 178.27 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The compound has been submitted to the National Cancer Institute (NCI) for testing and evaluation and the Cancer Chemotherapy National Service Center (NSC) number is 159282. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Synthesis routes and methods I

Procedure details

According to Example 2, MeMgCl (2.9 M; 0.76 mL, 2.2 mmol, 1.10 equiv) was reacted with 1-(2,4,6-trimethyl-phenyl)-ethanone (324 mg, 2.00 mmol) in the presence of LaCl3.2LiCl (0.33 M; 6.06 mL, 2.00 mmol, 1.00 equiv). Column chromatographical purification (silica; pentane:Et2O 9:1) afforded the desired product as colorless, crystalline solid, mp=106−107° C. (217 mg, 61%).

Synthesis routes and methods II

Procedure details

According to Example 3, mesitylmagnesium bromide (1.20 M in THF; 1.83 mL; 2.20 mmol; 1.10 equiv) was placed in a flame dried schlenk flask under an argon atmosphere and cooled to 0° C. At this temperature, LaCl3.2LiCl (0.33 M; 6.06 mL, 2.00 mmol, 1.00 equiv) was slowly added. The resulting mixture was allowed to warm up to room temperature and stirred for 4 h. Then, after cooling to 0° C., acetone (116 mg; 2.00 mmol) was added and the reaction was warmed up to room temperature and stirred for another hour at this temperature. When the end of the reaction was reached (GC-monitoring of aliquots), sat. aq. NH4Cl (2 mL) and water (2 mL) were added. The aqueous layer was extracted with ether (4×10 mL), the combined extracts were dried (Na2SO4) and evaporated in vacuo. Column chromatographical purification (silica; pentane:Et2O 9:1) afforded the desired product as colorless, crystalline solid, mp=106−107° C. (245 mg, 69%).